Cas no 827024-50-0 (2-Heptanol, 4-(methylthio)-)

• Product Name: 2-Heptanol, 4-(methylthio)-
• CAS No: 827024-50-0
• MF: C₈H₁₈OS
• MW: 162.292921543121
• CID: 686506
• PubChem ID: 71417830
• Update Time: 2025-04-19

2-Heptanol, 4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanol, 4-(methylthio)-
• 4-methylsulfanylheptan-2-ol
• DTXSID90837160
• 827024-50-0
• 4-(Methylsulfanyl)heptan-2-ol

• Inchi： 1S/C8H18OS/c1-4-5-8(10-3)6-7(2)9/h7-9H,4-6H2,1-3H3
• InChI Key： RGCQJVVUABKETG-UHFFFAOYSA-N
• SMILES： S(C)C(CCC)CC(C)O

Computed Properties

• Exact Mass: 162.10783637g/mol
• Monoisotopic Mass: 162.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 75.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.5Ų